2-Amino-1-(2-chlorophenyl)-4-[2-(ethylsulfanyl)-3-thienyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

Specification

• CAS No.: 476483-31-5
• Molecular Formula: C22H20ClN3OS2
• Molecular Weight: 442.0 g/mol
• IUPAC Name: 2-amino-1-(2-chlorophenyl)-4-(2-ethylsulfanylthiophen-3-yl)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• Standard InChI: InChI=1S/C22H20ClN3OS2/c1-2-28-22-13(10-11-29-22)19-14(12-24)21(25)26(16-7-4-3-6-15(16)23)17-8-5-9-18(27)20(17)19/h3-4,6-7,10-11,19H,2,5,8-9,25H2,1H3
• Standard InChI Key: SOSYNTOIOUCLMR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CS1)C2C(=C(N(C3=C2C(=O)CCC3)C4=CC=CC=C4Cl)N)C#N

Introduction

2-Amino-1-(2-chlorophenyl)-4-[2-(ethylsulfanyl)-3-thienyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a complex organic compound featuring a quinoline core with multiple functional groups, including an amino group, a carbonitrile group, and a thienyl moiety. The presence of a chlorophenyl and an ethylsulfanyl group contributes to its potential biological activities and chemical reactivity.

Synthesis

The synthesis of 2-Amino-1-(2-chlorophenyl)-4-[2-(ethylsulfanyl)-3-thienyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile typically involves multi-step organic reactions. These reactions often require careful control of conditions to ensure the formation of the desired product with high purity and yield.

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Aspects
2-Aminoquinoline	Contains an amino group on the quinoline ring	Simpler structure without additional functional groups
Thienylquinoline	Incorporates thienyl groups similar to the target compound	Focused on sulfur-containing heterocycles
Chlorophenylquinoline	Similar chlorophenyl substitution	Lacks the ethylsulfanyl group

The uniqueness of 2-Amino-1-(2-chlorophenyl)-4-[2-(ethylsulfanyl)-3-thienyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile lies in its complex structure combining multiple heterocycles and functional groups, which may enhance its biological activity compared to simpler analogs.

Potential Applications

Given its structural complexity and potential biological activities, this compound may be of interest for various applications, including pharmaceutical research. Interaction studies with biological targets are essential for understanding its mechanism of action and potential therapeutic uses.